Cas no 22049-24-7 (9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione)

• Product Name: 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione
• CAS No: 22049-24-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD20434617
• CID: 289876
• PubChem ID: 319109
• Update Time: 2025-05-19

9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione Chemical and Physical Properties

Names and Identifiers

• 6,9-Diazaspiro[4.5]decane-7,10-dione,9-methyl-
• 4-Methyl-3,6-dioxo-piperazin-2-spiro-cyclopentan
• 7-methyl-7,10-diazaspiro[4.5]decane-6,9-dione
• 9-methyl-6,9-diaza-spiro[4.5]decane-7,10-dione
• AC1L7ZIL
• F2147-0979
• NSC260636
• 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione
• EN300-235196
• CCG-310388
• AKOS014209546
• 9-methyl-6, 9-diazaspiro[4.5]decane-7, 10-dione
• DTXSID10312707
• NSC-260636
• 22049-24-7
• DS-005833

• MDL： MFCD20434617
• Inchi： 1S/C9H14N2O2/c1-11-6-7(12)10-9(8(11)13)4-2-3-5-9/h2-6H2,1H3,(H,10,12)
• InChI Key： ZHEIXGWEQIILBB-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCC2)NC(CN1C)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 453.2°C at 760 mmHg
• Flash Point: 227.9°C
• Refractive Index: 1.548
• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione

Professional Introduction to Compound with CAS No 22049-24-7 and Product Name: 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione

The compound with the CAS number 22049-24-7 and the product name 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in medicinal chemistry and drug development. The presence of nitrogen atoms within the spirocyclic structure introduces a high degree of molecular complexity, making it a subject of intense interest for researchers exploring novel pharmacophores.

The spirocyclic core of 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione is a key feature that distinguishes it from other heterocyclic compounds. Spirocycles are known for their rigid three-dimensional structures, which can be advantageous in designing molecules with specific binding affinities and selectivity. The nitrogen atoms in this compound contribute to its ability to form hydrogen bonds and coordinate with various biological targets, making it a promising candidate for the development of small-molecule inhibitors or activators.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The 3D conformational analysis of 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione has revealed potential interactions with enzymes and receptors involved in critical biological pathways. For instance, studies suggest that this compound may interact with metalloproteinases, which are implicated in various diseases including cancer and inflammation. The molecular modeling techniques have been instrumental in identifying key pharmacophoric elements that could be modified to enhance binding affinity and reduce off-target effects.

The synthetic pathways for preparing 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione have also been a focus of research. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored different methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, to optimize the production process. These efforts have not only improved the accessibility of the compound but also provided insights into its structural flexibility and reactivity.

In the context of drug discovery, 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione has been investigated for its potential therapeutic applications. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes associated with disease progression. For example, modifications to the spirocyclic core have led to compounds with enhanced potency against proteases involved in cancer cell proliferation. Additionally, the nitrogen-rich structure suggests possible applications in central nervous system (CNS) drug development, where such molecules can interact with neurotransmitter receptors.

The pharmacokinetic properties of 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione are also under scrutiny to ensure its suitability for clinical use. Researchers are evaluating factors such as solubility, stability, and metabolic clearance to determine optimal dosing regimens and delivery methods. Advances in biopharmaceutical profiling have allowed for more accurate predictions of how the compound will behave within the human body, aiding in the design of more effective formulations.

Moreover, the environmental impact of synthesizing and using 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione is a consideration that aligns with global efforts towards sustainable chemistry. Innovations in green chemistry principles have encouraged researchers to develop more eco-friendly synthetic routes that minimize waste and hazardous byproducts. Such approaches not only reduce environmental footprint but also often improve cost-efficiency in drug production.

The integration of artificial intelligence (AI) into drug discovery has further accelerated the exploration of 9-methyl-6,9-diazaspiro[4.5]decane-7,10-dione and its derivatives. AI-driven platforms can analyze vast datasets to identify promising chemical modifications based on structural features and predicted biological activity. This high-throughput screening approach has led to rapid identification of novel analogs with improved properties for therapeutic use.

In conclusion, 22049-24-7 is a representative example of how complex molecular structures can be leveraged for pharmaceutical innovation. The unique properties of spirocyclic compounds like 9-methyl-6, 9 -diazaspiro [ 4 . 5 ] decane - 7 , 1 0 - dione hold significant promise for addressing unmet medical needs through targeted drug design . Ongoing research continues to uncover new applications and refine synthetic methodologies , ensuring that these molecules remain at forefront scientific inquiry .